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Compound of Interest

Compound Name: Lansoprazole Sulfide-13C6

Cat. No.: B15555585

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative analysis of various analytical methods for the quantification of
Lansoprazole, a widely used proton pump inhibitor. The objective is to provide a
comprehensive resource for selecting the most appropriate methodology based on specific
research or drug development needs. The information presented is synthesized from a range of
validated methods, highlighting their performance characteristics and experimental protocols.
While direct inter-laboratory comparison studies for Lansoprazole are not extensively
published, this guide collates data from individual validation studies to offer valuable insights
into the expected performance of different analytical techniques.[1]

Quantitative Performance Comparison

The selection of an analytical method for Lansoprazole quantification is often guided by the
required sensitivity, selectivity, and the nature of the biological matrix being analyzed.[2] Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and selective
technique, making it well-suited for pharmacokinetic and bioequivalence studies where low
concentrations of the drug need to be accurately measured.[2][3] High-Performance Liquid
Chromatography with Ultraviolet detection (HPLC-UV) and spectrophotometric methods are
also employed, particularly for dosage form analysis.

The following tables summarize the performance characteristics of different validated analytical
methods for Lansoprazole quantification.
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Table 1: Performance Characteristics of LC-MS/MS-based Lansoprazole Quantification
Methods[1]

Method A (Oral Method B (Human Method C (Human
Parameter .

Suspension) Plasma) Plasma)
Linearity Range 5-25 ug/mL 2.5 -2000 ng/mL 5.5 - 2200 ng/mL
Correlation Coefficient
) 0.9972 - 0.9991 >0.998 Not Reported
r
Limit of Detection

2 ng/mL[4] Not Reported Not Reported
(LOD)
Limit of Quantification

Not Reported Not Reported 5.5 ng/mL[5]
(LOQ)
Intra-day Precision

2.98 £ 2.17%[4] <3.4% Not Reported
(%RSD)
Inter-day Precision

3.07 £ 0.89%[4] Not Reported Not Reported
(%RSD)

Lansoprazole Sulfide- ) )

Internal Standard Omeprazole[4] Bicalutamidel[5]

d4[1][3]

Table 2: Performance Characteristics of HPLC-based Lansoprazole Quantification Methods
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Method F
Parameter Method D (Tablets) Method E (Tablets) (Pharmaceuticals &
Human Plasma)

Linearity Range 40 - 60 pug/mL[6] 10 - 50 pg/mL[7][8] Not Specified
Correlation Coefficient
) 0.9992[6] 0.999[7][8] Not Reported
r
Limit of Detection

Not Reported 0.12 pg/mL[7][8] 2.0 pg/mL[9]
(LOD)
Limit of Quantification

Not Reported 0.36 pg/mL[7][8] 7.0 pg/mL[9]
(LOQ)
Intra-day Precision

Not Reported < 2[7]]8] 0.83%]9]
(%RSD)
Inter-day Precision

Not Reported < 2[7][8] 1.85%][9]
(%RSD)
Detection Wavelength 285 nm|[6] 285 nm[7][8] 285 nm[9]

Table 3: Performance Characteristics of Spectrophotometric Lansoprazole Quantification
Methods
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Method G (Area Under Method H (Charge Transfer
Curve) Complex)

Parameter

Linearity Range 30 - 150 pg/mL[10] 10 - 90 pg/mL (DDQ)[11][12]

1.48 - 6.65 pg/mL (lodine)[11]
[12]

3.69 - 16.61 pg/mL (Ternary
Complex)[11][12]

Mean Percentage Recovery Not Reported 99.63% (DDQ)[11][12]

99.71% (lodine)[11][12]

99.76% (Ternary Complex)[11]
[12]

Relative Standard Deviation

%) Not Reported 0.11 (DDQ)[11][12]

0.24, 0.13 (lodine)[11][12]

0.36 (Ternary Complex)[11][12]

Detection Wavelength (Amax) 275 nm[10] 457 nm (DDQ)[11][12]

293 and 359 nm (lodine)[11]
[12]

549 nm (Ternary Complex)[11]
[12]

Experimental Workflow

The general workflow for the quantification of Lansoprazole in biological matrices involves
several key steps, from sample preparation to data analysis. The use of a stable isotope-
labeled internal standard, such as Lansoprazole Sulfide-d4, is recommended by regulatory
bodies like the FDA and EMA to ensure high accuracy and precision.[13]
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Caption: A generalized experimental workflow for the quantification of Lansoprazole in
biological samples using LC-MS/MS.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of results across
different laboratories. Below are representative protocols for LC-MS/MS and HPLC methods.

1. LC-MS/MS Method for Lansoprazole in Human Plasma

This protocol is a synthesis of best practices from published methodologies for the
quantification of Lansoprazole using LC-MS/MS with an internal standard.[1][3]

o Materials and Reagents:

o Lansoprazole reference standard (Purity >98%)

[¢]

Lansoprazole Sulfide-d4 (or other suitable internal standard)

o

HPLC grade methanol and acetonitrile

o

LC-MS grade ammonium formate and formic acid

[¢]

Ultrapure water

o

Human plasma (with K2-EDTA as anticoagulant)[3]

¢ Instrumentation:
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o A high-performance or ultra-high-performance liquid chromatography (HPLC or UPLC)
system.[1]

o Atriple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[3]

o Areversed-phase C18 analytical column (e.g., 50 x 2.1 mm, 1.8 um).[3]

e Preparation of Standard Solutions:

o Stock Solutions (1 mg/mL): Prepare individual stock solutions of Lansoprazole and the
internal standard in methanol.[3]

o Working Standard Solutions: Prepare serial dilutions of the Lansoprazole stock solution
with a 50:50 (v/v) methanol:water mixture to create calibration standards.[3]

o Internal Standard Working Solution: Dilute the internal standard stock solution with a 50:50
(v/v) methanol:water mixture to the desired concentration (e.g., 100 ng/mL).[3]

o Quality Control (QC) Samples: Prepare QC samples at low, medium, and high
concentrations by spiking blank human plasma with the Lansoprazole working standard
solutions.[1][3]

o Sample Preparation (Protein Precipitation):[3]

(¢]

Thaw plasma samples and vortex to ensure homogeneity.

o To 100 pL of plasma sample (standard, QC, or unknown), add 20 uL of the internal
standard working solution.

o Vortex for 10 seconds.
o Add 400 puL of ice-cold acetonitrile to precipitate proteins.
o Vortex vigorously for 1 minute.

o Centrifuge at 13,000 rpm for 10 minutes at 4°C.
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o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream
of nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the mobile phase.

o Transfer to an autosampler vial for LC-MS/MS analysis.

e Chromatographic and Mass Spectrometric Conditions:

o Mobile Phase: A typical mobile phase consists of a gradient mixture of an aqueous
component (e.g., 0.1% formic acid in water) and an organic component (e.g., acetonitrile).

[4]
o Flow Rate: A flow rate of 0.200 mL/min is common.[4]
o Injection Volume: 1 pL.[4]

o Mass Spectrometry: Operate in Multiple Reaction Monitoring (MRM) mode with positive
electrospray ionization.[3] The specific precursor-to-product ion transitions for
Lansoprazole (e.g., m/z 370 — 252) and the internal standard are monitored.[4]

2. RP-HPLC Method for Lansoprazole in Tablet Dosage Form

This protocol is based on a validated RP-HPLC method for the estimation of Lansoprazole in
tablets.[6]

o Materials and Reagents:

o Lansoprazole reference standard

o Lansoprazole tablets

o HPLC grade acetonitrile and water

o Disodium hydrogen phosphate buffer (pH 3.0)[6]

e |nstrumentation:

o An HPLC system with a UV detector.
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o A Phenomenex Luna C8 column (5, 250 mm x 4.6 mm i.d.).[6]

e Preparation of Standard and Sample Solutions:

o Mobile Phase: A mixture of disodium hydrogen phosphate buffer (pH 3.0) and acetonitrile
in a 30:70 ratio.[6]

o Standard Stock Solution: Prepare a stock solution of the pure drug in the mobile phase to
achieve concentrations in the range of 40-60 pug/mL.[6]

o Sample Solution: Weigh and finely powder twenty tablets. An amount of powder equivalent
to a single tablet is dissolved in the mobile phase, filtered, and diluted to fall within the
linearity range.[6]

o Chromatographic Conditions:

o Flow Rate: 1.0 mL/min.[6]

o Detection: UV detection at 285 nm.[6]

o Retention Time: The retention time for Lansoprazole is approximately 8.82 minutes under
these conditions.[6]

Disclaimer: The information provided in this guide is intended for research and informational
purposes only. The experimental protocols are representative and may require optimization for
specific laboratory conditions and equipment. It is essential to validate any analytical method
according to the relevant regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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